Cas no 1805581-78-5 (5-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-carbonyl chloride
• CAS No: 1805581-78-5
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4882052
• Update Time: 2025-06-09

5-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-5(14)4-2(6(9)10)1-3(12)7(11)13-4/h1,6H
• InChI Key： PMECBHJTLZQKNV-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=O)Cl)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 5-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-carbonyl chloride

Introduction to 5-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-carbonyl Chloride (CAS No. 1805581-78-5)

5-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-carbonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1805581-78-5, is a versatile intermediate that plays a crucial role in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both fluorine and iodine substituents, make it particularly valuable for constructing complex heterocyclic frameworks.

The< strong>5-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-carbonyl chloride molecule consists of a pyridine core substituted with a difluoromethyl group at the 5-position, a fluoro group at the 2-position, and an iodine atom at the 3-position. The carbonyl chloride functionality at the 6-position further enhances its reactivity, making it an excellent electrophile for nucleophilic substitution reactions. This combination of substituents imparts distinct electronic and steric properties, which can be exploited to fine-tune the biological activity of derived compounds.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The< strong>5-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-carbonyl chloride has emerged as a key building block in this endeavor. Its ability to undergo various chemical transformations allows researchers to construct a wide range of derivatives with potential pharmaceutical applications. For instance, it has been utilized in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most notable applications of this compound is in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various diseases, including cancer and neurodegenerative disorders. The< strong>5-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-carbonyl chloride serves as a precursor for creating molecules that can disrupt these interactions by binding to specific residues on the target proteins. Such inhibitors have shown promise in preclinical studies and are being evaluated for their therapeutic potential.

The< strong>CAS No. 1805581-78-5 designation ensures that researchers can reliably identify and procure this compound for their studies. Its synthesis involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to enhance the efficiency of these processes.

In addition to its pharmaceutical applications, the< strong>5-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-carbonyl chloride has found utility in agrochemical research. Fluorinated compounds are known for their enhanced bioavailability and resistance to metabolic degradation, making them ideal for developing next-generation pesticides and herbicides. Researchers have leveraged this compound to create novel agrochemicals that offer improved efficacy while minimizing environmental impact.

The structural features of< strong>5-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-carbonyl chloride, particularly the presence of fluorine atoms, contribute to its stability under various conditions. Fluorine atoms are electron-withdrawing and can influence the electronic properties of adjacent functional groups, thereby affecting reactivity and binding affinity. This characteristic makes it a valuable tool for medicinal chemists who seek to modulate the properties of their synthetic intermediates.

In conclusion, the< strong>5-(Difluoromethyl)-2-fluoro-3-iodopyridine-6-carbonyl chloride (CAS No. 1805581-78-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural composition and reactivity make it an indispensable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and agricultural science is likely to grow even further.